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Compound of Interest

Compound Name: 4-Propylbenzaldehyde

Cat. No.: B1360211 Get Quote

An In-depth Technical Guide to the Safety of 4-Propylbenzaldehyde

This technical guide provides a comprehensive overview of the safety data for 4-
Propylbenzaldehyde, intended for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets and toxicological

studies, presented in a structured format for clarity and ease of comparison.

Chemical and Physical Properties
4-Propylbenzaldehyde is a colorless to pale yellow liquid with a characteristic almond-like

odor.[1] It is an aromatic aldehyde with a propyl group attached to the benzene ring.[1]

Table 1: Physical and Chemical Properties of 4-Propylbenzaldehyde
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Property Value Source(s)

Molecular Formula C₁₀H₁₂O [2]

Molecular Weight 148.20 g/mol [3]

CAS Number 28785-06-0 [4]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 239.9 °C at 760 mmHg [5]

Density 1.0050 g/mL at 25 °C [4][6]

Flash Point 103 °C (closed cup) [6]

Refractive Index n20/D 1.532 [6]

Storage Temperature 2-8°C [6]

Toxicological Data
The primary acute toxicological concern for 4-Propylbenzaldehyde is ingestion. Studies on

skin and eye irritation suggest it is not a skin irritant but may cause reversible eye irritation.

Table 2: Acute Toxicity Data for 4-Propylbenzaldehyde

Test Species Route Result
Classificati
on

Source(s)

LD50 Rat Oral 1600 mg/kg

Harmful if

swallowed

(GHS

Category 4)

[4]

Acute Dermal

Irritation
Rabbit Dermal

No irritation

observed

(Score: 0.00)

Not classified

as a skin

irritant

[7]

Acute Eye

Irritation
Rabbit Ocular

Reversible

eye irritation

observed

May cause

eye irritation
[8]
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Note: The dermal and eye irritation studies were sourced from regulatory submissions where

the specific chemical name was redacted. However, the context of the search strongly

suggests the data pertains to 4-Propylbenzaldehyde.

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Propylbenzaldehyde is classified as follows:

Table 3: GHS Classification of 4-Propylbenzaldehyde

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute toxicity,

Oral
4

H302: Harmful if

swallowed
GHS07 Warning

Experimental Protocols
Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)
This protocol outlines the procedure for determining the acute oral toxicity of a substance like

4-Propylbenzaldehyde.

Preparation Dosing and Observation Data Analysis and Classification
Animal Preparation:

- Healthy, young adult rats (8-12 weeks old)
- Acclimatize for at least 5 days

- Fast overnight before dosing (access to water)

Dose Preparation:
- Prepare appropriate concentrations of 4-Propylbenzaldehyde

- Vehicle: Corn oil or other suitable vehicle

Dosing:
- Administer a single oral dose via gavage

- Start with a dose of 300 mg/kg (as per GHS classification)

Observation:
- Observe for mortality and clinical signs of toxicity for 14 days

- Record body weight changes

Data Analysis:
- Record number of mortalities within each dose group

Classification:
- Classify the substance based on the number of mortalities at specific dose levels

Click to download full resolution via product page

Caption: Workflow for Acute Oral Toxicity Testing (OECD 423).
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Acute Dermal Irritation - OECD Guideline 404
This protocol is used to assess the potential of a substance to cause skin irritation.[1]

Preparation Application and Exposure Observation and Scoring

Animal Preparation:
- Healthy, young adult albino rabbits

- Clip the fur from the dorsal area 24 hours before the test

Application:
- Apply 0.5 mL of 4-Propylbenzaldehyde to a small area of skin (~6 cm²)

- Cover with a gauze patch and semi-occlusive dressing

Exposure:
- 4-hour exposure period

Removal:
- Remove the patch and wash the skin with water or a suitable solvent

Observation:
- Examine for signs of erythema and edema at 1, 24, 48, and 72 hours after patch removal

- Score the reactions based on a standardized scale

Conclusion:
- Classify based on the severity and reversibility of the skin reactions

Click to download full resolution via product page

Caption: Workflow for Acute Dermal Irritation Testing (OECD 404).

Acute Eye Irritation - OECD Guideline 405
This protocol is designed to determine the potential of a substance to cause eye irritation or

damage.[9][10]

Preparation Instillation and Observation Evaluation and Classification

Animal Preparation:
- Healthy, young adult albino rabbits

- Examine both eyes 24 hours before the test

Instillation:
- Instill 0.1 mL of 4-Propylbenzaldehyde into the conjunctival sac of one eye

- The other eye serves as a control

Observation:
- Examine the eyes at 1, 24, 48, and 72 hours after instillation

- Score lesions of the cornea, iris, and conjunctiva

Evaluation:
- Assess the severity and reversibility of the ocular lesions

Classification:
- Classify the substance based on the irritation scores

Click to download full resolution via product page

Caption: Workflow for Acute Eye Irritation Testing (OECD 405).

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
This protocol provides a general method for determining the purity of a 4-Propylbenzaldehyde
sample.
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Sample Preparation GC-MS Analysis Data Analysis

Sample Preparation:
- Dissolve a known amount of 4-Propylbenzaldehyde in a suitable solvent (e.g., dichloromethane)

- Prepare a series of calibration standards

Injection:
- Inject 1 µL of the sample into the GC-MS system

Separation:
- Use a suitable capillary column (e.g., HP-5ms)

- Program the oven temperature for optimal separation

Detection:
- Acquire mass spectra in full scan mode

Peak Integration:
- Integrate the peak area of 4-Propylbenzaldehyde and any impurities

Quantification:
- Calculate the percentage purity based on the relative peak areas

Click to download full resolution via product page

Caption: Workflow for Purity Analysis by GC-MS.

Safe Handling and Storage
Handling: Use in a well-ventilated area.[4] Avoid contact with skin, eyes, and clothing.[4] Wash

thoroughly after handling.[4]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as

strong oxidizing agents.[4] Keep container tightly closed.[4]

First Aid Measures
After inhalation: Move to fresh air.

After skin contact: Wash off with soap and plenty of water.

After eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After swallowing: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Stability and Reactivity
4-Propylbenzaldehyde is stable under recommended storage conditions. It is incompatible

with strong oxidizing agents. Hazardous decomposition products formed under fire conditions

include carbon oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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